(E)-4-(Dimethylamino)-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]but-2-enamide
• InChI: InChI=1S/C16H21F3N2O/c1-4-21(15(22)6-5-11-20(2)3)12-13-7-9-14(10-8-13)16(17,18)19/h5-10H,4,11-12H2,1-3H3/b6-5+
• InChI Key: BJNLAVGIHPCZKG-AATRIKPKSA-N
• Canonical SMILES: CCN(CC1=CC=C(C=C1)C(F)(F)F)C(=O)C=CCN(C)C
• Isomeric SMILES: CCN(CC1=CC=C(C=C1)C(F)(F)F)C(=O)/C=C/CN(C)C
• Molecular Formula: C16H21F3N2O
• Molecular Weight: 314.35 g/mol

Description

(E)-4-(Dimethylamino)-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]but-2-enamide, also known as DMABN, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of (E)-4-(Dimethylamino)-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]but-2-enamide involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to tubulin and prevents the formation of microtubules, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and minimal side effects in animal studies. However, further studies are needed to determine the long-term effects of this compound on human health.

Advantages and Limitations for Lab Experiments

(E)-4-(Dimethylamino)-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]but-2-enamide has several advantages for lab experiments, including its high selectivity for cancer cells and its ability to cross the blood-brain barrier. However, this compound is relatively expensive and requires specialized equipment for synthesis and analysis.

Future Directions

There are several future directions for (E)-4-(Dimethylamino)-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]but-2-enamide research, including the development of more efficient synthesis methods, the optimization of this compound for cancer therapy, and the exploration of this compound's potential applications in other areas, such as neurodegenerative diseases and infectious diseases. Furthermore, the development of this compound-based imaging agents could lead to new diagnostic tools for various diseases.

Synthesis Methods

(E)-4-(Dimethylamino)-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]but-2-enamide can be synthesized through a multistep process that involves the reaction of 4-(trifluoromethyl)benzaldehyde with 2-bromo-N,N-dimethylethanamine to form an imine intermediate. The imine intermediate is then reduced with sodium borohydride to form the final product, this compound.

Scientific Research Applications

(E)-4-(Dimethylamino)-N-ethyl-N-[[4-(trifluoromethyl)phenyl]methyl]but-2-enamide has been extensively studied for its potential applications in various scientific research areas, including cancer treatment, drug delivery, and molecular imaging. This compound has been shown to selectively target cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. In addition, this compound can be used as a drug delivery vehicle due to its ability to cross the blood-brain barrier and target specific cells. Furthermore, this compound can be used as a fluorescent probe for molecular imaging, allowing for the visualization of biological processes in vivo.